Cas no 127582-36-9 (N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate)

• Product Name: N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate
• CAS No: 127582-36-9
• MF: C₁₀H₁₈FNO
• MW: 187.25442647934
• CID: 103132
• PubChem ID: 24858838
• Update Time: 2025-04-18

N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate Chemical and Physical Properties

Names and Identifiers

• N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate
• Benzenemethanaminium,N,N,N-trimethyl-, fluoride, hydrate (1:1:?)
• BENZYLTRIMETHYLAMMONIUM FLUORIDE HYDRATE
• N,N,N-Trimethyl-1-phenylmethanaminium-fluoride hydrate
• BENZYLTRIMETHYLAMMON
• benzyl(trimethyl)azanium:fluoride:hydrate
• Benzyltrimethylammonium fluoride hydrate 97%
• 127582-36-9
• benzyl(trimethyl)azanium;fluoride;hydrate
• AT27169
• RQVPEOYSZICMEA-UHFFFAOYSA-M
• CS-0444141
• FT-0643070
• A889179
• Q8213894
• benzyltrimethyl ammonium fluoride monohydrate
• SCHEMBL1724291
• AKOS016010294
• DB-041865
• DTXSID301092463
• 603-205-9
• Benzenemethanaminium, N,N,N-trimethyl-, fluoride, hydrate (1:1:?)

• MDL： MFCD00149987
• Inchi： 1S/C10H16N.FH.H2O/c1-11(2,3)9-10-7-5-4-6-8-10;;/h4-8H,9H2,1-3H3;1H;1H2/q+1;;/p-1
• InChI Key： RQVPEOYSZICMEA-UHFFFAOYSA-M
• SMILES： [F-].O.[N+](C)(C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.13734
• Monoisotopic Mass: 187.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: 。
• Melting Point: 181-183 °C (lit.)
• PSA: 31.5
• LogP: -1.16750
• Solubility: 。

N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38